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  3. (6E)-6-(3-bromo-5-methoxy-4-{2-[2-methoxy-4-(prop-2-en-1-yl)phenoxy]ethoxy}benzylidene)-5-imino-2-phenyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
(6E)-6-(3-bromo-5-methoxy-4-{2-[2-methoxy-4-(prop-2-en-1-yl)phenoxy]ethoxy}benzylidene)-5-imino-2-phenyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one (6E)-6-(3-bromo-5-methoxy-4-{2-[2-methoxy-4-(prop-2-en-1-yl)phenoxy]ethoxy}benzylidene)-5-imino-2-phenyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0874203
InChI: InChI=1S/C31H27BrN4O5S/c1-4-8-19-11-12-24(25(17-19)38-2)40-13-14-41-27-23(32)16-20(18-26(27)39-3)15-22-28(33)36-31(34-29(22)37)42-30(35-36)21-9-6-5-7-10-21/h4-7,9-12,15-18,33H,1,8,13-14H2,2-3H3/b22-15+,33-28?
SMILES: COC1=C(C=CC(=C1)CC=C)OCCOC2=C(C=C(C=C2Br)C=C3C(=N)N4C(=NC3=O)SC(=N4)C5=CC=CC=C5)OC
Molecular Formula: C31H27BrN4O5S
Molecular Weight: 647.5 g/mol

(6E)-6-(3-bromo-5-methoxy-4-{2-[2-methoxy-4-(prop-2-en-1-yl)phenoxy]ethoxy}benzylidene)-5-imino-2-phenyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

CAS No.:

Cat. No.: VC0874203

Molecular Formula: C31H27BrN4O5S

Molecular Weight: 647.5 g/mol

* For research use only. Not for human or veterinary use.

(6E)-6-(3-bromo-5-methoxy-4-{2-[2-methoxy-4-(prop-2-en-1-yl)phenoxy]ethoxy}benzylidene)-5-imino-2-phenyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one -

Specification

Molecular Formula C31H27BrN4O5S
Molecular Weight 647.5 g/mol
IUPAC Name (6E)-6-[[3-bromo-5-methoxy-4-[2-(2-methoxy-4-prop-2-enylphenoxy)ethoxy]phenyl]methylidene]-5-imino-2-phenyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Standard InChI InChI=1S/C31H27BrN4O5S/c1-4-8-19-11-12-24(25(17-19)38-2)40-13-14-41-27-23(32)16-20(18-26(27)39-3)15-22-28(33)36-31(34-29(22)37)42-30(35-36)21-9-6-5-7-10-21/h4-7,9-12,15-18,33H,1,8,13-14H2,2-3H3/b22-15+,33-28?
Standard InChI Key OKKFEZOXLKPDNX-KGPFKZPSSA-N
Isomeric SMILES COC1=C(C=CC(=C1)CC=C)OCCOC2=C(C=C(C=C2Br)/C=C/3\C(=N)N4C(=NC3=O)SC(=N4)C5=CC=CC=C5)OC
SMILES COC1=C(C=CC(=C1)CC=C)OCCOC2=C(C=C(C=C2Br)C=C3C(=N)N4C(=NC3=O)SC(=N4)C5=CC=CC=C5)OC
Canonical SMILES COC1=C(C=CC(=C1)CC=C)OCCOC2=C(C=C(C=C2Br)C=C3C(=N)N4C(=NC3=O)SC(=N4)C5=CC=CC=C5)OC

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